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Compound of Interest

Compound Name: 3-Acetylcoumarin

Cat. No.: B160212 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of the essential physicochemical properties

and solubility characteristics of 3-acetylcoumarin (3-AC), a significant intermediate in

pharmaceutical synthesis. 3-AC is recognized for its role in the development of anticoagulant

and antimicrobial agents.[1] A thorough understanding of its properties is crucial for optimizing

its use in drug formulation and development processes.

Physicochemical Properties of 3-Acetylcoumarin
3-Acetylcoumarin, with the chemical formula C₁₁H₈O₃, is a derivative of coumarin where the

hydrogen at position 3 is substituted by an acetyl group.[2] This substitution significantly

influences its chemical and physical behavior. A summary of its key physicochemical properties

is presented in Table 1.
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Property Value Source

IUPAC Name 3-acetyl-2H-chromen-2-one [2]

Molecular Formula C₁₁H₈O₃ [3][4][5][6]

Molecular Weight 188.18 g/mol [2][3][4][5]

Melting Point 119-122 °C[3][4][5][7] 121.0 to 125.0 °C[8]

logP (Octanol/Water Partition

Coefficient)
1.8[2] 1.726 (est.)[9]

Appearance
White to light yellow to green

powder/crystals[8]

Faint yellow to yellow powder

or crystals[4]

Solubility of 3-Acetylcoumarin in Organic Solvents
The solubility of a compound is a critical factor in its bioavailability and formulation. Recent

studies have investigated the solubility of 3-acetylcoumarin in binary solvent systems,

providing valuable insights into its behavior in mixed solvent environments.

Experimental Protocol: Gravimetric Analysis
The solubility of 3-acetylcoumarin in binary solvent mixtures of 1,4-dioxane with methanol,

ethanol, and 1-propanol has been determined using the gravimetric analysis method over a

temperature range of 288.15–328.15 K.[1][10] This standard technique involves the following

key steps:

Preparation of Supersaturated Solution: An excess amount of 3-acetylcoumarin is added to

a known volume of the solvent mixture in a sealed container.

Equilibration: The mixture is continuously agitated in a constant temperature bath for a

prolonged period to ensure that equilibrium is reached.

Phase Separation: Once equilibrium is achieved, the stirring is stopped, and the solution is

allowed to stand, permitting the undissolved solute to settle.
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Sampling: A known volume of the clear supernatant is carefully withdrawn using a pre-

heated or pre-cooled syringe to avoid any temperature-induced precipitation.

Solvent Evaporation: The withdrawn sample is placed in a pre-weighed container, and the

solvent is evaporated under controlled conditions (e.g., in a vacuum oven).

Mass Determination: The container with the dried solute is weighed, and the mass of the

dissolved 3-acetylcoumarin is determined by subtracting the initial weight of the container.

Solubility Calculation: The mole fraction solubility is then calculated from the mass of the

dissolved solute and the initial volume and density of the solvent mixture.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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